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Cat. No.: B1591234 Get Quote

Introduction
Kanamycin is an aminoglycoside antibiotic widely employed in molecular biology and

biotechnology as a selective agent for bacteria transformed with plasmids conferring

kanamycin resistance.[1][2] It functions by binding to the 30S ribosomal subunit, leading to

mistranslation of mRNA and ultimately inhibiting protein synthesis.[1][2] For effective selection,

it is crucial to use kanamycin at an appropriate working concentration. This document provides

a detailed protocol for the preparation of a kanamycin stock solution and the subsequent

calculation and dilution to achieve a desired working concentration in culture media.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of

kanamycin solutions.
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Parameter Value Source(s)

Chemical Name Kanamycin Sulfate [1][2]

Molecular Formula C₁₈H₃₆N₄O₁₁ · H₂SO₄ [1]

Molecular Weight
582.58 g/mol (Kanamycin A

Sulfate)
[2]

Common Stock Concentrations 50 mg/mL, 100 mg/mL [1][3][4]

Recommended Working

Concentration
20 - 100 µg/mL [1][5]

Typical Working Concentration 50 µg/mL [2][6]

Storage of Stock Solution -20°C [1][3][4]

Experimental Protocols
Preparation of Kanamycin Stock Solution (50 mg/mL)
This protocol outlines the steps to prepare a 1000X stock solution of kanamycin at a

concentration of 50 mg/mL.

Materials:

Kanamycin sulfate powder

Sterile distilled or deionized water

Sterile 15 mL or 50 mL conical tube

0.22 µm syringe filter

Sterile syringe

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer
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Analytical balance and weigh boat

Procedure:

In a suitable weighing vessel, carefully weigh out 0.5 g of kanamycin sulfate powder.[4]

Transfer the powder to a sterile 15 mL conical tube.

Add 10 mL of sterile distilled or deionized water to the tube.[4][7]

Vortex the solution until the kanamycin sulfate is completely dissolved.[4]

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile

conical tube.[3][4]

Aliquot the sterilized stock solution into sterile 1.5 mL microcentrifuge tubes.[4]

Label the tubes clearly with the name of the antibiotic, concentration, and date of

preparation.

Store the aliquots at -20°C.[3][4]

Calculation of Kanamycin Working Concentration
The dilution of the stock solution to the final working concentration can be calculated using the

following formula:

C₁V₁ = C₂V₂[5][8][9][10]

Where:

C₁ = Concentration of the stock solution (e.g., 50 mg/mL)

V₁ = Volume of the stock solution to be used (the unknown value)

C₂ = Desired final working concentration (e.g., 50 µg/mL)

V₂ = Final volume of the culture medium (e.g., 100 mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://www.researchgate.net/post/How_can_I_prepare_Kanamycin_stock_solution_from_the_powder_form
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://www.ubpbio.com/index.php/product/proteasome-deubiquitinase-inhibitors/kanamycin-sulfate-2.html
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://www.ubpbio.com/index.php/product/proteasome-deubiquitinase-inhibitors/kanamycin-sulfate-2.html
https://static.igem.wiki/teams/4138/wiki/doc/protokolle/kanamycin-stock-solution.pdf
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://hermanlab.unl.edu/antibiotic-usage/
https://www.selleckchem.com/dilutioncalculator.jsp
https://www.medchemexpress.com/dilution-calculator.htm
https://bioxcell.com/dilution-calculator/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example Calculation:

To prepare 100 mL of LB agar with a final kanamycin concentration of 50 µg/mL using a 50

mg/mL stock solution:

Ensure units are consistent. Convert the stock solution concentration from mg/mL to µg/mL:

50 mg/mL * 1000 µg/mg = 50,000 µg/mL

Rearrange the formula to solve for V₁: V₁ = (C₂ * V₂) / C₁

Substitute the known values into the formula: V₁ = (50 µg/mL * 100 mL) / 50,000 µg/mL V₁ =

5000 / 50,000 mL V₁ = 0.1 mL

Convert the volume to a more easily measurable unit if necessary: 0.1 mL * 1000 µL/mL =

100 µL

Therefore, 100 µL of a 50 mg/mL kanamycin stock solution should be added to 100 mL of

culture medium to achieve a final concentration of 50 µg/mL.[5]

Visualized Workflow
The following diagram illustrates the logical workflow from stock solution preparation to the final

application in culture media.
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Caption: Workflow for Kanamycin Working Concentration Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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